2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid

• IUPAC Name: 2-chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid
• InChI: InChI=1S/C14H14ClNO3/c15-12-7-6-10(8-11(12)14(18)19)16-13(17)9-4-2-1-3-5-9/h1-2,6-9H,3-5H2,(H,16,17)(H,18,19)
• InChI Key: DRRYOVJRBVVGDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol

Description

2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid is a chemical compound that belongs to the class of benzoic acids. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid is not fully understood. However, it is believed to inhibit the production of prostaglandins and other inflammatory mediators, which are involved in the inflammatory response. It may also act on the central nervous system to reduce pain and fever.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been found to have antioxidant properties and may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid in lab experiments is its potential applications in the field of medicine. It has been found to exhibit a range of beneficial properties and may have potential therapeutic uses. However, there are also limitations to its use. It may be toxic at high doses and may have side effects that need to be carefully monitored.

Future Directions

There are many potential future directions for research on 2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid. Some possible areas of study include its potential use in the treatment of cancer, its mechanisms of action, and its effects on the immune system. Other areas of research could focus on developing new synthetic methods for producing the compound or exploring its potential use in other fields, such as materials science or environmental science.
In conclusion, this compound is a chemical compound with unique properties and potential applications in the field of medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to new therapeutic uses and a better understanding of its properties and potential applications.

Synthesis Methods

The synthesis of 2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid involves the reaction of 2-chloro-5-nitrobenzoic acid with cyclohex-3-ene-1-carbonyl chloride in the presence of triethylamine. The resulting product is then reduced using iron powder and hydrochloric acid to yield this compound.

Scientific Research Applications

2-Chloro-5-(cyclohex-3-ene-1-carbonylamino)benzoic acid has been widely used in scientific research for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer and other diseases.